Cas no 827310-48-5 (8-Isoquinolinol, 1,2,3,4-tetrahydro-2-(2-thienylmethyl)-)

• Product name: 8-Isoquinolinol, 1,2,3,4-tetrahydro-2-(2-thienylmethyl)-
• CAS No: 827310-48-5
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 685166
• PubChem ID: 69444987

8-Isoquinolinol, 1,2,3,4-tetrahydro-2-(2-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinol, 1,2,3,4-tetrahydro-2-(2-thienylmethyl)-
• 2-(thiophen-2-ylmethyl)-3,4-dihydro-1H-isoquinolin-8-ol
• SCHEMBL5446684
• RUFGWASEQYRJHR-UHFFFAOYSA-N
• 827310-48-5
• 2-[(Thiophen-2-yl)methyl]-1,2,3,4-tetrahydroisoquinolin-8-ol
• 2-Thiophen-2-ylmethyl-1,2,3,4-tetrahydro-isoquinolin-8-ol
• DTXSID20740532
• 2-(Thiophen-2-ylmethyl)-1,2,3,4-tetrahydroisoquinolin-8-ol

• Inchi： InChI=1S/C14H15NOS/c16-14-5-1-3-11-6-7-15(10-13(11)14)9-12-4-2-8-17-12/h1-5,8,16H,6-7,9-10H2
• InChI Key： RUFGWASEQYRJHR-UHFFFAOYSA-N
• SMILES： C1CN(CC2=C1C=CC=C2O)CC3=CC=CS3

Computed Properties

• Exact Mass: 245.08743528g/mol
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.7Ų